Cas no 54131-74-7 (Heptanoic acid, 7-bromo-2-methyl-, methyl ester)

• Product Name: Heptanoic acid, 7-bromo-2-methyl-, methyl ester
• CAS No: 54131-74-7
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 355356
• PubChem ID: 20322275
• Update Time: 2025-04-19

Heptanoic acid, 7-bromo-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-bromo-2-methyl-, methyl ester
• methyl 7-bromo-2-methylheptanoate
• SCHEMBL11602082
• 54131-74-7
• DTXSID80605219
• VEAHFAXXVWTYII-UHFFFAOYSA-N

• Inchi： 1S/C9H17BrO2/c1-8(9(11)12-2)6-4-3-5-7-10/h8H,3-7H2,1-2H3
• InChI Key： VEAHFAXXVWTYII-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C(=O)OC)C

Computed Properties

• Exact Mass: 236.04121
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3